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Compound of Interest

Compound Name:
4-(4-Chlorobutyl)pyridine

hydrochloride

Cat. No.: B186761 Get Quote

An In-depth Technical Guide to 4-(4-
Chlorobutyl)pyridine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(4-Chlorobutyl)pyridine hydrochloride, a key intermediate in pharmaceutical

synthesis. This document includes tabulated quantitative data, detailed experimental protocols,

and visualizations to support research and development activities.

Core Physical and Chemical Properties
4-(4-Chlorobutyl)pyridine hydrochloride is a white crystalline powder. It is soluble in water,

alcohol, and ether. The following tables summarize its key physical and chemical properties.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 149463-65-0 [1]

Molecular Formula C₉H₁₃Cl₂N [2][3]

Molecular Weight 206.11 g/mol [2]

Appearance White crystalline powder [1]

Melting Point ~125 °C

Boiling Point 311.1 °C at 760 mmHg [3]

Density ~1.03 g/cm³

Solubility
Soluble in water, alcohol, and

ether

Table 2: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name

4-(4-

chlorobutyl)pyridine;hydrochlori

de

[2]

InChI

InChI=1S/C9H12ClN.ClH/c10-

6-2-1-3-9-4-7-11-8-5-9;/h4-5,7-

8H,1-3,6H2;1H

[2]

InChIKey
CIPSBYICMDRGKQ-

UHFFFAOYSA-N
[2]

Canonical SMILES C1=CN=CC=C1CCCCCl.Cl [2]

Synthesis and Experimental Protocols
The synthesis of 4-(4-Chlorobutyl)pyridine hydrochloride can be achieved through the

reaction of 4-(4-pyridyl)butanol with a chlorinating agent, followed by treatment with

hydrochloric acid. A general experimental protocol is outlined below.
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Experimental Workflow: Synthesis of 4-(4-
Chlorobutyl)pyridine Hydrochloride

Step 1: Chlorination

Step 2: Work-up

Step 3: Hydrochloride Salt Formation

4-(4-Pyridyl)butanol

Reaction in an inert solvent (e.g., Dichloromethane)

Thionyl Chloride (SOCl₂)

Quench with water/ice

Reaction Mixture

Extract with organic solvent

Dry organic layer (e.g., Na₂SO₄)

Solvent evaporation

Dissolve crude product in a suitable solvent (e.g., Diethyl ether)

Crude 4-(4-Chlorobutyl)pyridine

Add ethereal HCl

Precipitation of 4-(4-Chlorobutyl)pyridine hydrochloride

Filter and dry the product
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Click to download full resolution via product page

Caption: A general workflow for the synthesis of 4-(4-Chlorobutyl)pyridine hydrochloride.

Detailed Experimental Protocol
Materials:

4-(4-Pyridyl)butanol

Thionyl chloride (SOCl₂)

Dichloromethane (DCM), anhydrous

Diethyl ether, anhydrous

Hydrochloric acid (concentrated)

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment

Procedure:

Chlorination: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser

under a nitrogen atmosphere, dissolve 4-(4-pyridyl)butanol in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath. Slowly add thionyl chloride dropwise to the stirred

solution. After the addition is complete, allow the reaction mixture to warm to room

temperature and then reflux for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and carefully

pour it over crushed ice. Neutralize the excess acid by the slow addition of a saturated

sodium bicarbonate solution until the effervescence ceases. Separate the organic layer, and
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extract the aqueous layer with dichloromethane. Combine the organic extracts, wash with

brine, and dry over anhydrous sodium sulfate.

Purification (Free Base): Filter the drying agent and evaporate the solvent under reduced

pressure to obtain the crude 4-(4-chlorobutyl)pyridine. The crude product can be purified by

column chromatography on silica gel if necessary.

Hydrochloride Salt Formation: Dissolve the purified 4-(4-chlorobutyl)pyridine in anhydrous

diethyl ether. While stirring, add a solution of hydrochloric acid in diethyl ether (ethereal HCl)

dropwise. The hydrochloride salt will precipitate out of the solution.

Isolation: Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry

under vacuum to yield 4-(4-chlorobutyl)pyridine hydrochloride as a white solid.

Spectral Data (Predicted)
As experimental spectral data is not readily available, predicted spectra and an analysis of

expected signals are provided below. These predictions are based on established principles

and data from similar chemical structures.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is predicted to show distinct signals for the pyridine ring protons and

the butyl chain protons.

Predicted ¹H NMR Chemical Shifts (ppm)

Pyridine H (α to N⁺): ~8.5-8.8 (d) Pyridine H (β to N⁺): ~7.9-8.2 (d) CH₂ (α to pyridine): ~2.8-3.0 (t) CH₂ (β to pyridine): ~1.8-2.0 (m) CH₂ (γ to pyridine): ~1.9-2.1 (m) CH₂ (δ to pyridine, α to Cl): ~3.6-3.8 (t)

Predicted ¹³C NMR Chemical Shifts (ppm)

Pyridine C (α to N⁺): ~150-155 Pyridine C (β to N⁺): ~125-130 Pyridine C (γ to N⁺, attached to butyl): ~155-160 CH₂ (α to pyridine): ~34-38 CH₂ (β to pyridine): ~28-32 CH₂ (γ to pyridine): ~30-34 CH₂ (δ to pyridine, α to Cl): ~44-48
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 4-(4-Chlorobutyl)pyridine hydrochloride | C9H13Cl2N | CID 19766757 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-(4-Chlorobutyl)pyridine hydrochloride | CAS#:149463-65-0 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [4-(4-Chlorobutyl)pyridine hydrochloride physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186761#4-4-chlorobutyl-pyridine-hydrochloride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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